Cas no 86445-79-6 (Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl-)
86445-79-6 structure
Product Name:Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl-
CAS No:86445-79-6
MF:C11H15IO
MW:290.140675783157
CID:1862151
PubChem ID:12857385
Update Time:2025-04-21
Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl-
- 86445-79-6
- 2-(tert-butyl)-6-iodo-4-methylphenol
- SCHEMBL4857989
-
- Inchi: 1S/C11H15IO/c1-7-5-8(11(2,3)4)10(13)9(12)6-7/h5-6,13H,1-4H3
- InChI Key: NFMLDHUGPFNDLW-UHFFFAOYSA-N
- SMILES: IC1C=C(C)C=C(C=1O)C(C)(C)C
Computed Properties
- Exact Mass: 290.01676Da
- Monoisotopic Mass: 290.01676Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 20.2Ų
Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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